Cas no 218138-59-1 (Methyl 2-(3-cyanophenyl)nicotinate)

Methyl 2-(3-cyanophenyl)nicotinate structure
218138-59-1 structure
Product Name:Methyl 2-(3-cyanophenyl)nicotinate
CAS No:218138-59-1
MF:C14H10N2O2
MW:238.241403102875
MDL:MFCD19981435
CID:2109148
Update Time:2023-08-04

Methyl 2-(3-cyanophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(3-cyanophenyl)nicotinate
    • 2-(3-Cyano-phenyl)-nicotinic acid methyl ester
    • MOHNVBZYRNYGJX-UHFFFAOYSA-N
    • methyl 2-(3'-cyanophenyl)nicotinate
    • 2-(3-Cyanophenyl)nicotinic acid methyl ester
    • Methyl 2-(3-cyanophenyl)-pyridine-3-carboxylate
    • Methyl 2-(3-cyanophenyl)nicotinate
    • MDL: MFCD19981435
    • Inchi: 1S/C14H10N2O2/c1-18-14(17)12-6-3-7-16-13(12)11-5-2-4-10(8-11)9-15/h2-8H,1H3
    • InChI Key: MOHNVBZYRNYGJX-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC=CN=C1C1C=CC=C(C#N)C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 347
  • Topological Polar Surface Area: 63

Methyl 2-(3-cyanophenyl)nicotinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
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2-(3-Cyano-phenyl)-nicotinic acid methyl ester; 95%
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€212.00 2023-07-20
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